Flavonoids
  • Irisflorentin
    Irisflorentin
    • Cat. No.:
    • B031313
    • CAS No.:
    • 41743-73-1
    • Molecular Formula:
    • C20H18O8
    • Molecular Weight:
    • 386.4 g/mol
    Description
    Irisflorentin is a member of 4'-methoxyisoflavones.
    Irisflorentin has been reported in Iris tectorum, Iris potaninii, and other organisms with data available.
    bioactive substance isolated from Rhizoma Bela...
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  • Theaflavin 3,3'-digallate
    Theaflavin 3,3'-digallate
    • Cat. No.:
    • B047676
    • CAS No.:
    • 30462-35-2
    • Molecular Formula:
    • C43H32O20
    • Molecular Weight:
    • 868.7 g/mol
    Description
    2-{1-[5,7-dihydroxy-3-(3,4,5-trihydroxybenzoyloxy)-3,4-dihydro-2H-1-benzopyran-2-yl]-3,4,6-trihydroxy-5-oxo-5H-benzo[7]annulen-8-yl}-5,7-dihydroxy-3,4-dihydro-2H-1-benzopyran-3-yl 3,4,5-trihydroxybenzoate is a c...
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  • viscumneoside III
    viscumneoside III
    • Cat. No.:
    • B219685
    • CAS No.:
    • 118985-27-6
    • Molecular Formula:
    • C27H32O15
    • Molecular Weight:
    • 596.5 g/mol
    Description
    Viscumneoside III is a viscumneoside that is homoeriodictyol in which the hydroxy group at position 7 has been converted into the corresponding beta-D-glucopyranoside, the 2-hydroxy group of which has been conve...
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  • 1,4,6-Trihydroxy-5-methoxy-7-prenylxanthone
    1,4,6-Trihydroxy-5-methoxy-7-prenylxanthone
    • Cat. No.:
    • B596556
    • CAS No.:
    • 160623-47-2
    • Molecular Formula:
    • C19H18O6
    • Molecular Weight:
    • 342.3 g/mol
    Description
    1,4,6-Trihydroxy-5-methoxy-7-prenylxanthone is a member of xanthones.
    1,4,6-Trihydroxy-5-methoxy-7-prenylxanthone has been reported in Garcinia dulcis with data available.
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  • Eupatolitin
    Eupatolitin
    • Cat. No.:
    • B1235507
    • CAS No.:
    • 29536-44-5
    • Molecular Formula:
    • C17H14O8
    • Molecular Weight:
    • 346.3 g/mol
    Description
    Eupatolitin is a tetrahydroxyflavone that is flavone substituted by hydroxy groups at positions 3, 5, 3' and 4' and methoxy groups at positions 6 and 7 respectively. It is a tetrahydroxyflavone, a dimethoxyflavo...
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  • Flavokawain A
    Flavokawain A
    • Cat. No.:
    • B3021402
    • CAS No.:
    • 37951-13-6
    • Molecular Formula:
    • C18H18O5
    • Molecular Weight:
    • 314.3 g/mol
    Description
    Flavokawain A is a member of chalcones.
    2'-Hydroxy-4,4',6'-trimethoxychalcone has been reported in Boesenbergia rotunda, Vitex quinata, and other organisms with data available.
    from kava extract, induces a...
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  • Kaempferol 3-O-arabinoside
    Kaempferol 3-O-arabinoside
    • Cat. No.:
    • B8231516
    • CAS No.:
    • Molecular Formula:
    • C20H18O10
    • Molecular Weight:
    • 418.3 g/mol
    Description
    5,7-Dihydroxy-2-(4-hydroxyphenyl)-3-(3,4,5-trihydroxyoxan-2-yl)oxychromen-4-one is a natural product found in Lindera glauca and Hypericum grandifolium with data available.
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  • 7-O-Primverosylpseudobaptigenin
    7-O-Primverosylpseudobaptigenin
    • Cat. No.:
    • B12401216
    • CAS No.:
    • Molecular Formula:
    • C27H28O14
    • Molecular Weight:
    • 576.5 g/mol
    Description
    7-O-Primverosylpseudobaptigenin is a useful research compound. Its molecular formula is C27H28O14 and its molecular weight is 576.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 7-O-Primve...
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  • (3R)-Hydrangenol 8-O-glucoside pentaacetate
    (3R)-Hydrangenol 8-O-glucoside pentaacetate
    • Cat. No.:
    • B13359667
    • CAS No.:
    • Molecular Formula:
    • C31H32O14
    • Molecular Weight:
    • 628.6 g/mol
    Description
    (3R)-Hydrangenol 8-O-glucoside pentaacetate is a useful research compound. Its molecular formula is C31H32O14 and its molecular weight is 628.6 g/mol. The purity is usually 95%.
    BenchChem offers high-qualit...
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  • Gancaonin J
    Gancaonin J
    • Cat. No.:
    • B13441599
    • CAS No.:
    • Molecular Formula:
    • C25H30O4
    • Molecular Weight:
    • 394.5 g/mol
    Description
    Gancaonin J has been reported in Glycyrrhiza pallidiflora with data available.
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